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Mechanism of Action

Ralfinamide is understood to exert its analgesic effects through a multi-target mechanism. It is
believed to act as a voltage-gated sodium channel blocker, including the Nav 1.7 subtype, an
N-type calcium channel blocker, and a modulator of the NMDA receptor[1]. This broad activity

suggests a potential role in mitigating the hyperexcitability of neurons implicated in neuropathic

pain states[2][3].

Suzetrigine (VX-548), in contrast, is a highly selective inhibitor of the voltage-gated sodium
channel NaV1.8[4][5][6][7][8]. This channel is preferentially expressed in peripheral pain-
sensing neurons (nociceptors) and is not found in the central nervous system[4][5]. Suzetrigine
binds to the second voltage-sensing domain (VSD2) of the NaV1.8 protein, stabilizing the
channel in a closed state and thereby inhibiting the transmission of pain signals[4][5][7]. This
targeted peripheral mechanism is designed to provide pain relief without the central nervous
system side effects associated with many other analgesics[6][8][9].

Signaling Pathway of Suzetrigine (VX-548)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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